![molecular formula C16H17F2NO3S B3907669 2,3-difluoro-4-methoxy-N-(2-methoxyethyl)-N-(2-thienylmethyl)benzamide](/img/structure/B3907669.png)
2,3-difluoro-4-methoxy-N-(2-methoxyethyl)-N-(2-thienylmethyl)benzamide
Overview
Description
2,3-difluoro-4-methoxy-N-(2-methoxyethyl)-N-(2-thienylmethyl)benzamide, also known as DFB, is a chemical compound that has been extensively studied in scientific research. DFB belongs to the class of benzamide derivatives and has shown promising results in various biological assays.
Mechanism of Action
The mechanism of action of 2,3-difluoro-4-methoxy-N-(2-methoxyethyl)-N-(2-thienylmethyl)benzamide is not fully understood, but it is believed to involve the inhibition of PKC activity. PKC is a family of serine/threonine kinases that plays a crucial role in various cellular processes. PKC is overexpressed in many cancers, leading to increased cell proliferation and survival. This compound has been shown to inhibit the activity of PKC, leading to decreased cell proliferation and increased apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in macrophages. This compound has also been shown to inhibit angiogenesis, which is the formation of new blood vessels, by inhibiting the activity of vascular endothelial growth factor (VEGF).
Advantages and Limitations for Lab Experiments
2,3-difluoro-4-methoxy-N-(2-methoxyethyl)-N-(2-thienylmethyl)benzamide has several advantages for lab experiments. This compound is relatively easy to synthesize, and the yield and purity are high. This compound has also been shown to have low toxicity in animal studies. However, this compound has some limitations for lab experiments. This compound is not water-soluble, which makes it difficult to use in aqueous solutions. This compound also has poor bioavailability, which limits its usefulness in vivo.
Future Directions
There are several future directions for the study of 2,3-difluoro-4-methoxy-N-(2-methoxyethyl)-N-(2-thienylmethyl)benzamide. One potential direction is to investigate the use of this compound in combination with other chemotherapeutic agents to enhance its anti-tumor activity. Another potential direction is to investigate the use of this compound as a therapeutic agent for other diseases, such as inflammatory bowel disease and rheumatoid arthritis. Further studies are also needed to elucidate the mechanism of action of this compound and to improve its bioavailability for in vivo studies.
Conclusion
In conclusion, this compound is a promising chemical compound that has shown potential as a therapeutic agent in various biological assays. This compound has been shown to have anti-tumor, anti-inflammatory, and anti-angiogenic activities, and it inhibits the activity of PKC. This compound has several advantages for lab experiments, but it also has some limitations. Further studies are needed to investigate the potential of this compound as a therapeutic agent and to improve its bioavailability for in vivo studies.
Scientific Research Applications
2,3-difluoro-4-methoxy-N-(2-methoxyethyl)-N-(2-thienylmethyl)benzamide has been extensively studied in scientific research due to its potential as a therapeutic agent. This compound has shown promising results in various biological assays, including anti-tumor, anti-inflammatory, and anti-angiogenic activities. This compound has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis.
Properties
IUPAC Name |
2,3-difluoro-4-methoxy-N-(2-methoxyethyl)-N-(thiophen-2-ylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F2NO3S/c1-21-8-7-19(10-11-4-3-9-23-11)16(20)12-5-6-13(22-2)15(18)14(12)17/h3-6,9H,7-8,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXJYCFPVFUFFJJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC1=CC=CS1)C(=O)C2=C(C(=C(C=C2)OC)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F2NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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